Cas no 66156-62-5 (1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide)

1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide structure
66156-62-5 structure
Product Name:1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide
CAS No:66156-62-5
MF:C7H9BrN2S
MW:233.128759145737
CID:1711038
PubChem ID:3050297
Update Time:2025-04-21

1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-(prop-2-yn-1-ylsulfanyl)-1H-imidazole hydrobromide
    • 1-methyl-2-prop-2-ynylsulfanylimidazole,hydrobromide
    • 1-Methyl-2-(prop-2'-ynyl)mercaptoimidazole hydrobromide
    • Imidazole, 1-methyl-2-(prop-2-ynyl)thio-, hydrobromide
    • 66156-62-5
    • DTXSID80216349
    • Inchi: 1S/C7H8N2S.BrH/c1-3-6-10-7-8-4-5-9(7)2;/h1,4-5H,6H2,2H3;1H
    • InChI Key: RYJSADNDAOFNOH-UHFFFAOYSA-N
    • SMILES: Br.S(CC#C)C1=NC=CN1C

Computed Properties

  • Exact Mass: 231.96707
  • Monoisotopic Mass: 231.96698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 17.82
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